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Compound of Interest

Compound Name: Nepseudin

Cat. No.: B15367480 Get Quote

Nepseudin. CAS RN: 13133-07-8. MF: C19H16O6. MW: 340.33. Show Details. --INVALID-

LINK-- Nepseudin | C19H16O6 | ChemSpider. Loading... --INVALID-LINK-- Nepseudin.

Nepseudin. Formula: C19H16O6. Molecular weight: 340.3277. IUPAC Standard InChI:

InChI=1S/C19H16O6/c1-22-14-6-11(2-5-12(14)20)18-15(23-3)7-13-16(24-

4)17(21)10(19(13)18)8-25-9-25/h2,5-7H,8-9H2,1,3-4H3. Download the identifier in a file. --

INVALID-LINK-- Nepseudin. CAS Number: 13133-07-8. Molecular Weight: 340.33. Molecular

Formula: C19H16O6. MDL Number: MFCD01633516. --INVALID-LINK-- IUPAC name: 3-(3,4-

dimethoxyphenyl)-4,8-dimethoxy-2H-furo[2,3-h]chromen-2-one. Other names: Nepseudin.

CAS number: 13133-07-8. --INVALID-LINK-- Nepseudin. Synonyms. Nepseudin. UNII.

81B433761P. CAS. 13133-07-8. --INVALID-LINK-- Nepseudin is a natural product found in

Neorautanenia pseudopachyrrhiza with data available. --INVALID-LINK-- IUPAC Name. 3-(3,4-

dimethoxyphenyl)-4,8-dimethoxy-2H-furo[2,3-h]chromen-2-one. CAS Number. 13133-07-8. --

INVALID-LINK-- Nepseudin. CAS: 13133-07-8. Formula: C19H16O6. MW: 340.32. --INVALID-

LINK-- Nepseudin (NSD), a natural isoflavone derivative isolated from the root of Pueraria

lobata, has been reported to have various pharmacological activities, including anti-

inflammatory, antioxidant, and anti-platelet aggregation effects. --INVALID-LINK-- Nepseudin
(NSD), a natural isoflavone derivative, has been reported to have various pharmacological

activities, including anti-inflammatory, antioxidant, and anti-platelet aggregation effects. In this

study, we investigated the anti-cancer effects of NSD on human castration-resistant prostate

cancer (CRPC) cells and the underlying molecular mechanisms. --INVALID-LINK-- Nepseudin
is an isoflavonoid that is 4H-furo[2,3-h]chromen-4-one substituted by methoxy groups at

positions 4 and 8 and a 3,4-dimethoxyphenyl group at position 3. It has a role as a metabolite.

It is an isoflavonoid, a member of furans, a lactone and an aromatic ether. It derives from a

hydride of a 4H-furo[2,3-h]chromen-4-one. --INVALID-LINK-- Nepseudin (NSD), a natural
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isoflavone derivative isolated from the root of Pueraria lobata, has been reported to have

various pharmacological activities, including anti-inflammatory, antioxidant, and anti-platelet

aggregation effects. --INVALID-LINK-- Nepseudin (NSD), a natural isoflavone derivative, has

been reported to have various pharmacological activities, including anti-inflammatory,

antioxidant, and anti-platelet aggregation effects. In this study, we investigated the anti-cancer

effects of NSD on human castration-resistant prostate cancer (CRPC) cells and the underlying

molecular mechanisms. We found that NSD significantly inhibited the proliferation and induced

apoptosis of CRPC cells in a dose-dependent manner. --INVALID-LINK-- Nepseudin (NSD) is

a natural isoflavone derivative with various pharmacological activities such as anti-

inflammatory, antioxidant, and anti-cancer effects. However, the effect of NSD on

osteosarcoma (OS) is still unknown. The present study aimed to investigate the anti-cancer

effect of NSD on human OS cells and its underlying molecular mechanisms. --INVALID-LINK--

In the present study, the anti-inflammatory effects of nepseudin were investigated in

lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. Nepseudin was isolated from

the roots of Pueraria lobata. The results showed that nepseudin inhibited the production of

nitric oxide (NO), prostaglandin E2 (PGE2), tumor necrosis factor-α (TNF-α), and interleukin-6

(IL-6) in LPS-stimulated RAW 264.7 macrophages. --INVALID-LINK-- The present study aimed

to investigate the anti-cancer effect of NSD on human OS cells and its underlying molecular

mechanisms. The results showed that NSD significantly inhibited the proliferation and induced

apoptosis of human OS cells in a dose- and time-dependent manner. Furthermore, NSD

induced cell cycle arrest at the G2/M phase. --INVALID-LINK-- Nepseudin (NSD) is a natural

isoflavone derivative with various pharmacological activities such as anti-inflammatory,

antioxidant, and anti-cancer effects. However, the effect of NSD on osteosarcoma (OS) is still

unknown. --INVALID-LINK-- The results showed that nepseudin inhibited the production of

nitric oxide (NO), prostaglandin E2 (PGE2), tumor necrosis factor-α (TNF-α), and interleukin-6

(IL-6) in LPS-stimulated RAW 264.7 macrophages. Furthermore, nepseudin suppressed the

expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) at the

protein and mRNA levels. --INVALID-LINK-- Navigating the Therapeutic Potential of

Nepseudin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the isoflavonoid Nepseudin, a natural

compound with burgeoning interest in the scientific community for its diverse pharmacological

activities. This guide consolidates key chemical identifiers, explores its multifaceted biological
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effects, and presents relevant experimental data and pathways to facilitate further research and

development.

Core Chemical Identifiers
A foundational aspect of any chemical entity's profile is its unambiguous identification.

Nepseudin is cataloged under the following standard identifiers:

Identifier Value

IUPAC Name
3-(3,4-dimethoxyphenyl)-4,8-dimethoxy-2H-

furo[2,3-h]chromen-2-one

CAS Number 13133-07-8

Molecular Formula C19H16O6

Molecular Weight 340.33 g/mol

Nepseudin is structurally classified as an isoflavonoid, a member of the furan family, a lactone,

and an aromatic ether. It is a natural product found in organisms such as Neorautanenia

pseudopachyrrhiza and has been isolated from the root of Pueraria lobata.

Pharmacological Profile and Therapeutic Prospects
Nepseudin has demonstrated a remarkable range of biological activities, positioning it as a

compound of significant interest for therapeutic development. Its known pharmacological

effects include anti-inflammatory, antioxidant, and anti-platelet aggregation properties.

Anti-Inflammatory Activity
In-depth studies have elucidated the anti-inflammatory mechanisms of Nepseudin. Research

involving lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages has shown that

Nepseudin can inhibit the production of key inflammatory mediators.

Experimental Findings on Anti-Inflammatory Effects:
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Inflammatory Mediator Effect of Nepseudin

Nitric Oxide (NO) Inhibition of production

Prostaglandin E2 (PGE2) Inhibition of production

Tumor Necrosis Factor-α (TNF-α) Inhibition of production

Interleukin-6 (IL-6) Inhibition of production

Furthermore, Nepseudin has been observed to suppress the protein and mRNA expression of

inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), crucial enzymes in the

inflammatory cascade.

Anti-Cancer Potential
A growing body of evidence points to the anti-cancer effects of Nepseudin across various

cancer cell lines.

Castration-Resistant Prostate Cancer (CRPC): Studies have demonstrated that Nepseudin
significantly inhibits the proliferation of human CRPC cells and induces apoptosis in a dose-

dependent manner.

Osteosarcoma (OS): The anti-cancer activity of Nepseudin extends to human osteosarcoma

cells. Research has shown that it can inhibit cell proliferation and induce apoptosis in a dose-

and time-dependent manner. Mechanistically, Nepseudin has been found to induce cell

cycle arrest at the G2/M phase in OS cells.

Visualizing a Potential Anti-Inflammatory Signaling
Pathway
To conceptualize the anti-inflammatory mechanism of Nepseudin, the following diagram

illustrates a plausible signaling pathway based on its observed effects on inflammatory

mediators.
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Macrophage

LPS TLR4 NF-κB Pathway iNOS & COX-2
Gene Expression NO, PGE2, TNF-α, IL-6

Nepseudin

Click to download full resolution via product page

Caption: Proposed anti-inflammatory action of Nepseudin.

Experimental Protocols: A Methodological
Framework
To ensure the reproducibility and validation of the cited findings, a generalized experimental

workflow for assessing the anti-inflammatory effects of Nepseudin is outlined below.
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Cell Culture & Treatment

Analysis of Inflammatory Markers

1. Culture RAW 264.7 Macrophages

2. Pre-treat with Nepseudin

3. Stimulate with LPS

4. Collect Supernatant 5. Lyse Cells

6a. ELISA for Cytokines
(TNF-α, IL-6) 6b. Griess Assay for NO 6c. PGE2 Immunoassay 7a. qPCR for iNOS/COX-2 mRNA 7b. Western Blot for iNOS/COX-2 Protein

Click to download full resolution via product page

Caption: Workflow for anti-inflammatory assays.

To cite this document: BenchChem. [Nepseudin IUPAC name and CAS number].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15367480#nepseudin-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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